Nitro-4-(2,2,2-trifluoro-1-methyl-ethoxy)-benzene

• Molecular Formula: C9H8F3NO3
• Molecular Weight: 235.16 g/mol
• IUPAC Name: 1-nitro-4-(1,1,1-trifluoropropan-2-yloxy)benzene
• InChI: InChI=1S/C9H8F3NO3/c1-6(9(10,11)12)16-8-4-2-7(3-5-8)13(14)15/h2-6H,1H3
• InChI Key: JNOHGNARMGFGTH-UHFFFAOYSA-N
• Canonical SMILES: CC(C(F)(F)F)OC1=CC=C(C=C1)[N+](=O)[O-]

Description

Nitro-4-(2,2,2-trifluoro-1-methyl-ethoxy)-benzene is a useful research compound. Its molecular formula is C9H8F3NO3 and its molecular weight is 235.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 1-fluoro-4-nitrobenzene (4.24 g, CAS Reg. No. 350-46-9), 1,1,1-trifluoro-propan-2-ol (4.56 g, CAS Reg. No. 374-01-6) and cesium carbonate (13.04 g) in CH3CN (50 mL) was heated to reflux for 10 hours. Then, the reaction mixture was cooled, acidified with conc. HCl and then distributed between ethyl acetate and water. The organic layer was separated, washed with brine and evaporated to provide the title compound (6.74 g) that was used without further purification. Rf: 0.38 (silica gel, ether/heptane 1:4).

Synthesis routes and methods II

Procedure details

To a solution of 1-fluoro-4-nitro-benzene (4.24 g) and (rac)-1,1,1-trifluoro-propan-2-ol (4.563 g) in acetonitile (50 ml) under an argon atmosphere was added at RT Cs2CO3 (13.04 g) and the mixture was refluxed for 10 h. It was then acidified with diluted aqueous HCL and partitioned between ethyl acetate and water. The layers were separated, dried over Na2SO4 and the solvent was then evaporated off to give (rac)-1-nitro-4-(2,2,2-trifluoro-1-methyl-ethoxy)-benzene as brown oil (6.74 g) that was used without further purification.